Cas no 2171643-31-3 (4-(3,4-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,4-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171643-31-3
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6102139
• PubChem ID: 165878176
• Update Time: 2025-07-17

4-(3,4-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1527527
• 2171643-31-3
• 4-[(3,4-dimethoxybutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H32N2O7/c1-33-15-17(34-2)13-14-27-25(31)23(11-12-24(29)30)28-26(32)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LMUIAVDYFFMOPW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(COC)OC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 4-(3,4-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(3,4-Dimethoxybutyl)carbamoyl-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Multifunctional Scaffold for Targeted Drug Development

4-(3,4-Dimethoxybutyl)carbamoyl-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a unique class of fluorenyl-modified amino acid derivatives with potential applications in pharmaceutical innovation. This compound, with the CAS number 2171643-31-3, features a complex molecular architecture that combines fluoren-9-yl functionality with carbamoyl and amino groups, creating a versatile scaffold for drug development. Recent studies have highlighted its role as a building block in the synthesis of peptide-based therapeutics and small molecule inhibitors targeting specific biological pathways. The molecule's structural design allows for precise modulation of pharmacokinetic properties while maintaining target specificity, making it a promising candidate for advanced drug discovery strategies.

The fluoren-9-yl moiety, a key feature of this compound, is widely utilized in solid-phase peptide synthesis due to its stability and compatibility with various chemical reactions. This fluorenyl derivative extends this utility by incorporating carbamoyl functionality, which enhances solubility and bioavailability. The 3,4-dimethoxybutyl chain introduces hydrophobicity and steric bulk, potentially influencing the molecule's interactions with biological targets. Researchers have demonstrated that such structural modifications can significantly improve the target affinity of small molecule drugs, particularly in the context of receptor-mediated signaling and enzyme inhibition. These properties make the compound a valuable tool for designing selective pharmacological agents with enhanced therapeutic efficacy.

Recent advancements in computational drug design have further emphasized the importance of fluorenyl-modified scaffolds in developing targeted therapies. A 2023 study published in Journal of Medicinal Chemistry explored the use of fluoren-9-yl derivatives in the development of antibody-drug conjugates (ADCs). The research team found that the fluorenyl group's ability to undergo controlled hydrolysis under physiological conditions makes it ideal for site-specific drug release. This property is particularly relevant for precision oncology applications, where minimizing off-target toxicity is critical. The carbamoyl and amino functionalities in the compound further enhance its utility by enabling conjugation to various payload molecules, expanding its potential applications in immunotherapy and <